![molecular formula C22H30O B14191736 2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene CAS No. 917774-51-7](/img/structure/B14191736.png)
2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene is an organic compound that belongs to the class of benzene derivatives It is characterized by the presence of a benzene ring substituted with benzyl, ethoxy, hexyl, and methyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene can be achieved through a multi-step process involving electrophilic aromatic substitution reactions. The general steps include:
Friedel-Crafts Alkylation: Introduction of the hexyl group to the benzene ring using hexyl chloride and aluminum chloride as a catalyst.
Friedel-Crafts Acylation: Introduction of the benzyl group using benzyl chloride and aluminum chloride.
Etherification: Introduction of the ethoxy group using ethanol and a strong acid catalyst.
Methylation: Introduction of the methyl group using methyl iodide and a base such as potassium carbonate.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and solvents is carefully controlled to ensure high purity and efficiency.
Chemical Reactions Analysis
Types of Reactions
2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.
Reduction: Reduction reactions can be carried out using hydrogen gas and a palladium catalyst to reduce the benzyl group to a methyl group.
Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents to the benzene ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Hydrogen gas with a palladium catalyst.
Substitution: Aluminum chloride as a catalyst for Friedel-Crafts reactions.
Major Products Formed
Oxidation: Carboxylic acids or ketones.
Reduction: Methyl-substituted benzene derivatives.
Substitution: Various substituted benzene derivatives depending on the reagents used.
Scientific Research Applications
2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential pharmacological properties.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene involves its interaction with specific molecular targets. The benzene ring allows for π-π interactions with aromatic amino acids in proteins, potentially affecting enzyme activity or receptor binding. The various substituents can influence the compound’s lipophilicity and ability to cross biological membranes.
Comparison with Similar Compounds
Similar Compounds
2-Benzyl-1-ethoxy-3-hexylbenzene: Lacks the methyl group.
2-Benzyl-1-ethoxy-5-methylbenzene: Lacks the hexyl group.
2-Benzyl-3-hexyl-5-methylbenzene: Lacks the ethoxy group.
Uniqueness
2-Benzyl-1-ethoxy-3-hexyl-5-methylbenzene is unique due to the specific combination of substituents on the benzene ring, which can influence its chemical reactivity and potential applications. The presence of both alkyl and ether groups provides a balance of hydrophobic and hydrophilic properties, making it versatile for various applications.
Properties
CAS No. |
917774-51-7 |
---|---|
Molecular Formula |
C22H30O |
Molecular Weight |
310.5 g/mol |
IUPAC Name |
2-benzyl-1-ethoxy-3-hexyl-5-methylbenzene |
InChI |
InChI=1S/C22H30O/c1-4-6-7-11-14-20-15-18(3)16-22(23-5-2)21(20)17-19-12-9-8-10-13-19/h8-10,12-13,15-16H,4-7,11,14,17H2,1-3H3 |
InChI Key |
PAMYWNSSLHXYGZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC1=C(C(=CC(=C1)C)OCC)CC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.